Cas no 899958-19-1 (4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one)
4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties
Names and Identifiers
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- 2H-Cyclopentapyrimidin-2-one, 4-[[(4-bromophenyl)methyl]thio]-1,5,6,7-tetrahydro-1-(2-pyridinylmethyl)-
- 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
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- Inchi: 1S/C20H18BrN3OS/c21-15-9-7-14(8-10-15)13-26-19-17-5-3-6-18(17)24(20(25)23-19)12-16-4-1-2-11-22-16/h1-2,4,7-11H,3,5-6,12-13H2
- InChI Key: PBHWPSCOQGZERX-UHFFFAOYSA-N
- SMILES: C1(=O)N=C(SCC2=CC=C(Br)C=C2)C2CCCC=2N1CC1=NC=CC=C1
4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2725-1221-2μmol |
4-{[(4-bromophenyl)methyl]sulfanyl}-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one |
899958-19-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2725-1221-5μmol |
4-{[(4-bromophenyl)methyl]sulfanyl}-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one |
899958-19-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2725-1221-10μmol |
4-{[(4-bromophenyl)methyl]sulfanyl}-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one |
899958-19-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2725-1221-20μmol |
4-{[(4-bromophenyl)methyl]sulfanyl}-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one |
899958-19-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2725-1221-1mg |
4-{[(4-bromophenyl)methyl]sulfanyl}-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one |
899958-19-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2725-1221-2mg |
4-{[(4-bromophenyl)methyl]sulfanyl}-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one |
899958-19-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2725-1221-3mg |
4-{[(4-bromophenyl)methyl]sulfanyl}-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one |
899958-19-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2725-1221-4mg |
4-{[(4-bromophenyl)methyl]sulfanyl}-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one |
899958-19-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2725-1221-5mg |
4-{[(4-bromophenyl)methyl]sulfanyl}-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one |
899958-19-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2725-1221-10mg |
4-{[(4-bromophenyl)methyl]sulfanyl}-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-2-one |
899958-19-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
Comprehensive Analysis of 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 899958-19-1)
The compound 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 899958-19-1) is a cyclopentadpyrimidinone derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromophenyl moiety and a pyridinylmethyl group, makes it a promising candidate for drug discovery and material science applications. Researchers are increasingly interested in its sulfanyl linkage, which enhances its binding affinity to biological targets.
In recent years, the demand for heterocyclic compounds like 899958-19-1 has surged due to their versatility in medicinal chemistry. This compound's cyclopentadpyrimidin-2-one core is particularly noteworthy, as it mimics scaffolds found in FDA-approved drugs. Users searching for "bromophenyl derivatives" or "pyrimidinone applications" will find this molecule highly relevant. Its potential in kinase inhibition and anti-inflammatory pathways aligns with trending topics in precision medicine and targeted therapy.
The synthesis of 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one involves multi-step organic reactions, including S-alkylation and cyclocondensation. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical factor for high-throughput screening (HTS) in drug development. Laboratories focusing on fragment-based drug design often prioritize such well-characterized compounds.
From an SEO perspective, this compound addresses frequently searched queries like "CAS 899958-19-1 supplier" and "cyclopentadpyrimidinone solubility." Its methylsulfanyl group also attracts interest in prodrug optimization studies, a hot topic in bioavailability enhancement. Notably, the pyridin-2-yl segment resonates with researchers investigating metal-organic frameworks (MOFs) for catalytic applications.
Environmental and green chemistry considerations are increasingly shaping compound selection. 899958-19-1 demonstrates moderate biodegradability in preliminary assays, making it a candidate for sustainable synthesis routes. This aligns with the growing emphasis on EcoScale metrics in chemical manufacturing—a trending search term among process chemists.
In conclusion, 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one represents a multifaceted tool for modern research. Its balanced lipophilicity (LogP ≈ 3.2) and hydrogen-bonding capacity meet the needs of both lead optimization and chemical biology studies. As the scientific community explores AI-assisted molecular design, such structurally diverse compounds will remain at the forefront of innovation.
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